Cas no 1461705-19-0 (6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride)

• Product Name: 6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride
• CAS No: 1461705-19-0
• MF: C₁₂H₁₄BrClN₂O₂
• MW: 333.608761310577
• CID: 5577229
• PubChem ID: 75480763
• Update Time: 2025-06-11

6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-[2-(dimethylamino)ethyl]-2,3-dihydro-1H-indole-2,3-dione hydrochloride
• 6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride

• Inchi： 1S/C12H13BrN2O2.ClH/c1-14(2)5-6-15-10-7-8(13)3-4-9(10)11(16)12(15)17;/h3-4,7H,5-6H2,1-2H3;1H
• InChI Key： UYLYCTRMLCSMML-UHFFFAOYSA-N
• SMILES： C(N1C(C(=O)C2=CC=C(Br)C=C12)=O)CN(C)C.Cl

Additional information on 6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride

Introduction to 6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride (CAS No. 1461705-19-0)

6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride, a compound with the CAS number 1461705-19-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent and a dimethylaminoethyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry investigations.

The< strong>nomenclature of this compound follows the standard IUPAC rules, ensuring clarity and precision in its identification and communication within the scientific community. The term "dihydro-1H-indole" indicates a bicyclic structure with a saturated indole ring system, while the "2,3-dione" suffix denotes the presence of two carbonyl groups in close proximity. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential roles in treating various diseases, including cancer, neurological disorders, and infectious diseases. The< strong>6-bromo substituent in this molecule is particularly noteworthy, as bromine atoms are known to enhance binding affinity and metabolic stability. This feature makes it an attractive moiety for designing novel drug candidates that require high selectivity and efficacy.

The< strong>1-2-(dimethylamino)ethyl side chain adds another layer of complexity to the molecule's pharmacophore. Dimethylamino groups are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and interact with biological targets. This particular arrangement in our compound could potentially modulate its interaction with enzymes and receptors, leading to novel therapeutic effects. Furthermore, the< strong>2,3-dihydro system provides a flexible scaffold that can be modified to optimize pharmacokinetic properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, indole derivatives have been shown to exhibit potent activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The< strong>6-bromo-substituted indole scaffold has been particularly promising in preclinical trials for its ability to selectively target cancer-specific enzymes while minimizing toxicity to healthy cells. This compound's potential as an anticancer agent has prompted further investigation into its mechanism of action and structural optimization.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability upon administration. This is crucial for developing effective pharmaceutical formulations that can be easily absorbed and utilized by the body. The stability provided by the hydrochloride salt ensures that the compound remains effective throughout its shelf life, making it suitable for both laboratory research and commercial drug development.

In conclusion, 6-bromo-1-2-(dimethylamino)ethyl-2,3-dihydro-1H-indole-2,3-dione hydrochloride (CAS No. 1461705-19-0) is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an excellent candidate for further research aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in advancing drug discovery efforts worldwide.